Cas no 913744-62-4 (methyl trans-4-cyclopropylpyrrolidine-3-carboxylate)

• Product Name: methyl trans-4-cyclopropylpyrrolidine-3-carboxylate
• CAS No: 913744-62-4
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• MDL: MFCD28397574
• CID: 1963307
• PubChem ID: 122163702
• Update Time: 2025-11-03

methyl trans-4-cyclopropylpyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 4-cyclopropyl-, methyl ester, (3R,4R)-rel-
• (3R,4R)-rel-3-pyrrolidinecarboxylic acid, 4-cyclopropyl-, methyl ester
• methyl trans-4-cyclopropylpyrrolidine-3-carboxylate

• MDL： MFCD28397574
• Inchi： 1S/C9H15NO2/c1-12-9(11)8-5-10-4-7(8)6-2-3-6/h6-8,10H,2-5H2,1H3/t7-,8+/m1/s1
• InChI Key： HCMJOTMAYTXGHE-SFYZADRCSA-N
• SMILES： N1C[C@H](C2CC2)[C@@H](C(OC)=O)C1

Additional information on methyl trans-4-cyclopropylpyrrolidine-3-carboxylate

Compound CAS No. 913744-62-4: Methyl trans-4-cyclopropylpyrrolidine-3-carboxylate

Methyl trans-4-cyclopropylpyrrolidine-3-carboxylate, identified by the CAS registry number 913744-62-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of cyclic amines, specifically pyrrolidines, which are five-membered ring structures containing one nitrogen atom. The presence of a cyclopropyl group at the 4-position of the pyrrolidine ring introduces unique electronic and steric properties, making it a valuable substrate for various chemical transformations and applications.

The structure of methyl trans-4-cyclopropylpyrrolidine-3-carboxylate is characterized by a trans configuration at the 3-position, where the carboxylic acid group is esterified with methanol. This esterification not only enhances the compound's stability but also facilitates its solubility in organic solvents, making it amenable to a wide range of synthetic procedures. The cyclopropyl group, being highly strained, contributes to the compound's reactivity in certain reactions, such as ring-opening reactions under specific conditions.

Recent studies have highlighted the potential of methyl trans-4-cyclopropylpyrrolidine-3-carboxylate as a building block in drug discovery. Its ability to participate in enantioselective synthesis has been explored in several research articles, where it has been used to construct complex molecular architectures with high enantiomeric excess. This property is particularly advantageous in the development of chiral drugs, where stereochemistry plays a critical role in biological activity.

In addition to its role in drug discovery, this compound has found applications in materials science. The incorporation of methyl trans-4-cyclopropylpyrrolidine-3-carboxylate into polymer systems has been investigated for its potential to enhance mechanical properties and thermal stability. Researchers have reported that the cyclopropyl group's strain energy can be harnessed to induce specific polymerization behaviors, leading to novel materials with tailored functionalities.

The synthesis of methyl trans-4-cyclopropylpyrrolidine-3-carboxylate typically involves multi-step processes that combine principles from both organic and stereochemistry. One common approach involves the alkylation of pyrrolidine derivatives followed by esterification. The stereochemical outcome of these reactions is often controlled using chiral catalysts or auxiliaries, ensuring the desired trans configuration at the carboxylic acid position.

From an environmental perspective, the biodegradability and ecological impact of methyl trans-4-cyclopropylpyrrolidine-3-carboxylate have been studied to assess its suitability for large-scale industrial applications. Preliminary results indicate that under aerobic conditions, the compound undergoes microbial degradation, albeit at a slower rate compared to simpler esters. This information is crucial for industries aiming to adopt sustainable practices and minimize their environmental footprint.

In conclusion, methyl trans-4-cyclopropylpyrrolidine-3-carboxylate (CAS No. 913744-62-4) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity continue to inspire innovative research directions, particularly in drug development and materials science. As advancements in synthetic methodologies and analytical techniques unfold, this compound is poised to play an even more significant role in addressing complex scientific challenges.